
A Comparative Guide to Novel 2D
Echocardiography Parameters for Cardiac

Function Assessment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M-MoDE-A (2)

Cat. No.: B15144752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate assessment of cardiac function is paramount in preclinical and clinical research.

While traditional 2D echocardiography parameters like Left Ventricular Ejection Fraction (LVEF)

are widely used, they have limitations in detecting subtle changes in myocardial function.[1][2]

Novel 2D echocardiography techniques, particularly Speckle Tracking Echocardiography

(STE), offer more sensitive and detailed insights into myocardial mechanics.[1][2] This guide

provides a comprehensive comparison of these novel parameters against established gold

standards, supported by experimental data, to aid researchers in selecting the most

appropriate tools for their studies.

Novel 2D Echocardiography Parameter: Myocardial
Strain Imaging via Speckle Tracking
Myocardial strain imaging, facilitated by 2D Speckle Tracking Echocardiography (STE), has

emerged as a key method for the quantitative assessment of global and regional myocardial

function.[1] Unlike Tissue Doppler Imaging, STE is angle-independent, providing a more robust

analysis of myocardial deformation. It tracks the motion of natural acoustic markers (speckles)

within the myocardium in B-mode images to calculate strain, which is the degree of deformation

of the myocardium. The main parameters derived from STE are:
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Global Longitudinal Strain (GLS): Measures the shortening of the left ventricle along its long

axis. It is a sensitive indicator of subclinical left ventricular dysfunction.

Global Circumferential Strain (GCS): Measures the shortening of the left ventricle along its

circumferential axis.

Global Radial Strain (GRS): Measures the thickening of the left ventricular wall towards the

center of the chamber.

Gold Standards for Validation
The validation of novel echocardiography parameters is crucial for their adoption in research

and clinical practice. The two primary gold standards for validating myocardial strain imaging

are:

Cardiac Magnetic Resonance (CMR) with Tagging: CMR tagging is a non-invasive imaging

technique that creates a grid pattern on the myocardium. By tracking the deformation of this

grid during the cardiac cycle, it provides a highly accurate and reproducible measurement of

myocardial strain.

Sonomicrometry: This is an invasive technique that involves implanting tiny piezoelectric

crystals directly into the myocardium. The distance between these crystals is measured in

real-time to provide a direct and highly accurate measurement of myocardial strain. Due to

its invasive nature, it is primarily used in animal studies.

Quantitative Data Comparison
The following table summarizes the quantitative data from various studies validating 2D STE-

derived strain parameters against the gold standards of CMR tagging and sonomicrometry.
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Novel 2D
Echo
Paramete
r

Gold
Standard

Study
Populatio
n

Correlatio
n (r)

p-value

Bland-
Altman
Limits of
Agreeme
nt

Referenc
e

Long-Axis

Systolic

Strain

Sonomicro

metry

Anesthetiz

ed Dogs
0.90 < 0.001

-4.4% to

5.0%

Short-Axis

Systolic

Shortening

Sonomicro

metry

Anesthetiz

ed Dogs
0.79 < 0.001

-5.6% to

5.1%

Long-Axis

Strain

MRI

Tagging

Human

Subjects
0.87 < 0.001

-9.1% to

8.0%

Regional

Radial

Strain

Sonomicro

metry

Anesthetiz

ed Dogs
0.56 < 0.0001

5.7 ±

18.3%

(Bias ±

1.96 SD)

Regional

Circumfere

ntial Strain

Sonomicro

metry

Anesthetiz

ed Dogs
0.55 < 0.0001

-1.0 ± 8.2%

(Bias ±

1.96 SD)

Peak

Systolic

Circumfere

ntial Strain

Sonomicro

metry

Anesthetiz

ed Sheep
0.90 < 0.001

Not

Reported

Peak

Systolic

Radial

Strain

Sonomicro

metry

Anesthetiz

ed Sheep
0.71 < 0.001

Not

Reported

Global

Longitudin

al Strain

(GLS)

CMR-GLS

Human

(Breast

Cancer

Patients)

0.38 < 0.001
-3.9% to

7.5%
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Global

Radial

Strain

(GRS)

CMR-GRS

Human

(Breast

Cancer

Patients)

0.09 0.331
Poor

Agreement

Experimental Protocols
Validation of 2D STE against Sonomicrometry (Animal
Studies)

Animal Model: Anesthetized open-chest dogs or sheep are typically used.

Sonomicrometry Crystal Implantation: Multiple pairs of sonomicrometry crystals are

surgically implanted in the myocardial wall (e.g., endocardial and epicardial pairs) in the

region of interest to measure strain in different directions (longitudinal, circumferential,

radial).

Echocardiographic Imaging: 2D echocardiographic images (B-mode) are acquired

simultaneously with the sonomicrometry data. Short-axis and long-axis views are obtained to

analyze different strain components.

Physiological Maneuvers: To assess the robustness of the measurements, data is often

collected under varying physiological conditions, such as changes in preload (e.g., through

inferior vena cava occlusion) or induced ischemia (e.g., by occluding a coronary artery).

Data Analysis: Strain values from 2D STE are calculated using specialized software (e.g.,

EchoInsight) and compared to the strain values derived from the sonomicrometry data.

Statistical analysis includes correlation and Bland-Altman plots to assess agreement.

Validation of 2D STE against CMR Tagging (Human
Studies)

Study Population: Patients with various cardiovascular conditions or healthy volunteers are

recruited for these studies.
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Echocardiographic Imaging: Standard 2D echocardiography is performed to acquire apical

and parasternal views for STE analysis. Global and regional strain values are calculated

using commercial software.

CMR Imaging: Subjects undergo a CMR scan, which includes tagged cine imaging

sequences. These tagged images are then analyzed to quantify myocardial strain.

Data Analysis: The strain measurements obtained from 2D STE and CMR tagging are

compared on a segmental or global basis. Correlation and agreement between the two

methods are assessed using appropriate statistical tests.

Visualizing the Validation Workflow
The following diagram illustrates the typical workflow for validating a novel 2D

echocardiography parameter against a gold standard.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Study Design & Preparation

Phase 2: Data Acquisition

Phase 3: Data Analysis

Phase 4: Validation Outcome
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Validation Workflow for Novel 2D Echocardiography Parameters.
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Signaling Pathway of Myocardial Strain
The following diagram illustrates a simplified conceptual pathway from myocardial mechanics

to the measurement of strain.
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Conceptual Pathway from Myocardial Mechanics to Strain Measurement.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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